Cas no 1150618-43-1 (6-Bromo-1,8-naphthyridin-4(1H)-one)

• Product Name: 6-Bromo-1,8-naphthyridin-4(1H)-one
• CAS No: 1150618-43-1
• MF: C₈H₅BrN₂O
• MW: 225.042100667953
• MDL: MFCD12024515
• CID: 1081879
• Update Time: 2025-10-31

6-Bromo-1,8-naphthyridin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1,8-naphthyridin-4(1H)-one
• 6-bromo-1H-1,8-naphthyridin-4-one
• 6-bromanyl-1H-1,8-naphthyridin-4-one
• 6-bromo-1,8-naphthyridin-4-ol
• FCH1409025
• AX8208707
• A803359
• 6-bromo-1,4-dihydro-1,8-naphthyridin-4-one

• MDL： MFCD12024515
• Inchi： 1S/C8H5BrN2O/c9-5-3-6-7(12)1-2-10-8(6)11-4-5/h1-4H,(H,10,11,12)
• InChI Key： RLEYIKCWRQIVKQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(C=CN2)=O

Computed Properties

• Exact Mass: 223.95900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 229
• Topological Polar Surface Area: 42

Experimental Properties

• PSA: 45.75000
• LogP: 1.68560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 6-Bromo-1,8-naphthyridin-4(1H)-one

Introduction to 6-Bromo-1,8-naphthyridin-4(1H)-one (CAS No. 1150618-43-1)

6-Bromo-1,8-naphthyridin-4(1H)-one, with the CAS number 1150618-43-1, is a significant compound in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities and potential therapeutic applications. The bromine substitution at the 6-position imparts unique chemical and biological properties to this molecule, making it a valuable candidate for various research and development activities.

The chemical structure of 6-Bromo-1,8-naphthyridin-4(1H)-one consists of a naphthyridine ring system with a bromine atom attached at the 6-position. The naphthyridine ring is a heterocyclic aromatic compound with a fused pyridine and pyrimidine ring, providing a rigid and planar structure that is conducive to forming stable interactions with biological targets. The bromine substituent enhances the lipophilicity of the molecule, which can influence its pharmacokinetic properties and cellular uptake.

In recent years, 6-Bromo-1,8-naphthyridin-4(1H)-one has garnered significant attention due to its potential as a lead compound in drug discovery. Studies have shown that this compound exhibits potent inhibitory activity against various kinases, which are key enzymes involved in cell signaling pathways. Kinase inhibitors are crucial in the treatment of diseases such as cancer, where uncontrolled cell proliferation is a hallmark. The ability of 6-Bromo-1,8-naphthyridin-4(1H)-one to selectively target specific kinases makes it an attractive candidate for further optimization and development into therapeutic agents.

Beyond its kinase inhibitory properties, 6-Bromo-1,8-naphthyridin-4(1H)-one has also been investigated for its anti-inflammatory and anti-microbial activities. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines and inhibit the growth of certain bacterial strains. These findings suggest that 6-Bromo-1,8-naphthyridin-4(1H)-one may have broad-spectrum applications in treating inflammatory diseases and infections.

The synthetic route to 6-Bromo-1,8-naphthyridin-4(1H)-one involves several well-established chemical transformations. One common approach is the condensation of 2-aminoisonicotinic acid with 2-bromobenzaldehyde followed by cyclization and oxidation steps. This multi-step synthesis allows for the preparation of the compound in good yields and purity, making it accessible for large-scale production and further studies.

In terms of safety and handling, 6-Bromo-1,8-naphthyridin-4(1H)-one should be treated with care in laboratory settings. It is important to follow standard safety protocols to ensure the well-being of researchers and maintain the integrity of experimental results. Proper storage conditions, such as keeping the compound in a cool, dry place away from direct sunlight and reactive materials, are essential to preserve its stability and efficacy.

The future prospects for 6-Bromo-1,8-naphthyridin-4(1H)-one are promising. Ongoing research aims to optimize its structure through medicinal chemistry approaches to enhance its potency, selectivity, and pharmacokinetic properties. Additionally, preclinical studies are being conducted to evaluate its safety and efficacy in animal models of disease. These efforts are expected to provide valuable insights into the therapeutic potential of this compound and pave the way for its eventual clinical application.

In conclusion, 6-Bromo-1,8-naphthyridin-4(1H)-one (CAS No. 1150618-43-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an important candidate for further investigation and development into novel therapeutic agents. As research in this area continues to advance, it is likely that new applications and insights will emerge, further solidifying the importance of this compound in the field.